(5Z)-1-acetyl-5-{[8-methyl-2-(piperidin-1-yl)quinolin-3-yl]methylidene}-2-sulfanyl-1,5-dihydro-4H-imidazol-4-one

• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (5Z)-1-acetyl-5-[(8-methyl-2-piperidin-1-ylquinolin-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C21H22N4O2S/c1-13-7-6-8-15-11-16(12-17-20(27)23-21(28)25(17)14(2)26)19(22-18(13)15)24-9-4-3-5-10-24/h6-8,11-12H,3-5,9-10H2,1-2H3,(H,23,27,28)/b17-12-
• InChI Key: VNAIYVZSVABMCW-ATVHPVEESA-N
• Isomeric SMILES: CC1=C2C(=CC=C1)C=C(C(=N2)N3CCCCC3)/C=C\4/C(=O)NC(=S)N4C(=O)C
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C(=N2)N3CCCCC3)C=C4C(=O)NC(=S)N4C(=O)C

Description

The compound “(5Z)-1-acetyl-5-{[8-methyl-2-(piperidin-1-yl)quinolin-3-yl]methylidene}-2-sulfanyl-1,5-dihydro-4H-imidazol-4-one” is a complex organic molecule that belongs to the class of imidazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials might include quinoline derivatives, piperidine, and imidazole precursors. The key steps could involve:

Formation of the quinoline derivative: This might involve the reaction of aniline with suitable reagents to form the quinoline ring.

Introduction of the piperidine group: This could be achieved through nucleophilic substitution reactions.

Formation of the imidazole ring: This might involve cyclization reactions using appropriate reagents and conditions.

Final assembly: The final step would involve the condensation of the intermediate compounds to form the target molecule.

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of the synthetic route to maximize yield and minimize cost. This might include the use of catalysts, high-throughput screening of reaction conditions, and scale-up techniques.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various types of chemical reactions, including:

Oxidation: The sulfur atom in the imidazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The piperidine group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction might yield alcohols.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes.

Medicine: As a potential therapeutic agent for various diseases.

Industry: As a precursor for the synthesis of materials with specific properties.

Mechanism of Action

The mechanism by which the compound exerts its effects would depend on its specific interactions with biological targets. This might involve binding to enzymes or receptors, modulating signaling pathways, or altering gene expression.

Comparison with Similar Compounds

Similar Compounds

Imidazole derivatives: Compounds with similar imidazole rings.

Quinoline derivatives: Compounds with similar quinoline rings.

Piperidine derivatives: Compounds with similar piperidine groups.

Uniqueness

The uniqueness of the compound lies in its specific combination of functional groups, which might confer unique biological activities or chemical reactivity.